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Compound of Interest

Compound Name: Heneicosanyl lignocerate

Cat. No.: B15548288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Heneicosanyl lignocerate is a hypothetical ingredient for the purpose of this

document. The following application notes, protocols, and data are based on scientific

inference from the known properties of its constituent parts, heneicosanol (a C21 fatty alcohol)

and lignoceric acid (a C24 fatty acid), as well as the general characteristics of long-chain alkyl

esters in cosmetic science. All quantitative data presented are illustrative and should be

considered hypothetical.

Introduction to Heneicosanyl Lignocerate
Heneicosanyl lignocerate is the ester formed from the reaction of heneicosanol, a 21-carbon

saturated fatty alcohol, and lignoceric acid (tetracosanoic acid), a 24-carbon saturated fatty

acid. This very long-chain ester is a waxy solid at room temperature with a high melting point,

making it an excellent candidate for structuring and stabilizing cosmetic formulations. Its

significant molecular weight and hydrophobic nature suggest strong emollient and occlusive

properties, beneficial for skin barrier function and moisture retention.

Key Inferred Properties:

INCI Name (Proposed): HENEICOSANYL LIGNOCERATE

Appearance: White to off-white waxy solid.
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Solubility: Insoluble in water, soluble in oils and other non-polar solvents.

Melting Point (Estimated): 70-80°C

Primary Functions: Emollient, Occlusive Agent, Viscosity Modifier, Film-Former.

Applications in Cosmetic Formulations
Heneicosanyl lignocerate is a versatile ingredient for a range of cosmetic products,

particularly those aimed at dry, compromised, or aging skin.

Moisturizing Creams and Lotions: In these formulations, it functions as a powerful emollient,

smoothing and softening the skin. Its occlusive nature helps to reduce transepidermal water

loss (TEWL), thereby improving skin hydration.

Protective Balms and Ointments: The waxy texture and film-forming properties of

heneicosanyl lignocerate make it ideal for creating a protective barrier on the skin,

shielding it from environmental aggressors.

Stick Formulations (e.g., Lip Balms, Deodorants): Its high melting point provides structure

and rigidity to stick products, ensuring their stability and ease of application.

Color Cosmetics (e.g., Lipsticks, Foundations): It can improve the texture, spreadability, and

adherence of color cosmetics, while also providing moisturizing benefits.

Recommended Use Levels:

Formulation Type Recommended Use Level (%)

Creams and Lotions 1 - 5%

Balms and Ointments 3 - 10%

Stick Formulations 5 - 15%

Color Cosmetics 1 - 7%

Mechanism of Action: Skin Barrier Enhancement
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Heneicosanyl lignocerate is hypothesized to enhance the skin's barrier function through both

direct and indirect mechanisms. As a long-chain lipid, it can integrate into the lipid matrix of the

stratum corneum, reinforcing its structure. The film it forms on the skin's surface acts as a

physical barrier to water loss.

Heneicosanyl Lignocerate Application

Skin Barrier Interaction Physiological Effects

Heneicosanyl Lignocerate Stratum CorneumTopical Application
Lipid Matrix Integration

Occlusive Film Formation Improved Barrier FunctionReduced TEWL Increased Hydration

Click to download full resolution via product page

Hypothesized mechanism of skin barrier enhancement.

Quantitative Data (Hypothetical)
The following tables summarize the hypothetical performance of Heneicosanyl Lignocerate in

cosmetic formulations.

Table 1: Effect on Skin Hydration and Transepidermal Water Loss (TEWL)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15548288?utm_src=pdf-body
https://www.benchchem.com/product/b15548288?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Placebo
Formulation with
3% Heneicosanyl
Lignocerate

% Change

Skin Hydration

(Corneometer Units) -

2 hours

35.2 48.9 +38.9%

Skin Hydration

(Corneometer Units) -

8 hours

34.8 45.1 +29.6%

TEWL (g/m²/h) - 2

hours
12.5 8.2 -34.4%

TEWL (g/m²/h) - 8

hours
12.9 9.1 -29.5%

Table 2: Effect on Formulation Viscosity

Formulation Base
Viscosity without
Heneicosanyl
Lignocerate (cP)

Viscosity with 5%
Heneicosanyl
Lignocerate (cP)

% Increase in
Viscosity

Oil-in-Water Cream 25,000 45,000 +80%

Water-in-Oil Emulsion 30,000 58,000 +93.3%

Anhydrous Balm 15,000 35,000 +133.3%

Experimental Protocols
Protocol for In-Vivo Evaluation of Skin Moisturization
and Barrier Function
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Start

Recruit 20 healthy volunteers
with dry to normal skin

Acclimatize subjects for 30 min
in a controlled environment

(22°C, 50% RH)

Measure baseline skin hydration (Corneometer)
and TEWL (Tewameter) on forearm test sites

Apply 2 mg/cm² of test formulation
and placebo to designated sites

Measure hydration and TEWL
at 2 hours post-application

Measure hydration and TEWL
at 8 hours post-application

Analyze data for statistically
significant differences

End

Click to download full resolution via product page

Workflow for in-vivo skin efficacy testing.

Methodology:

Subject Selection: Recruit a panel of 20 healthy adult volunteers with self-perceived dry to

normal skin.
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Acclimatization: Allow subjects to acclimatize in a room with controlled temperature (22 ±

2°C) and humidity (50 ± 5%) for at least 30 minutes before measurements.

Baseline Measurements: Mark out two test areas (e.g., 4x4 cm) on the volar forearm of each

subject. Measure baseline skin hydration using a Corneometer® and TEWL using a

Tewameter®.

Product Application: Apply a standardized amount (2 mg/cm²) of the test formulation

(containing Heneicosanyl Lignocerate) to one test area and a placebo formulation to the

other.

Post-Application Measurements: Measure skin hydration and TEWL at 2 hours and 8 hours

after product application.

Data Analysis: Compare the changes in skin hydration and TEWL from baseline for the test

and placebo formulations using appropriate statistical tests (e.g., paired t-test).

Protocol for In-Vitro Skin Irritation Test (Reconstructed
Human Epidermis Model)
Methodology:

Tissue Culture: Utilize a commercially available reconstructed human epidermis (RhE) model

(e.g., EpiDerm™, EpiSkin™).

Test Substance Preparation: Prepare a solution or dispersion of Heneicosanyl Lignocerate
at a relevant concentration in a suitable solvent.

Exposure: Apply the test substance, a negative control (e.g., saline), and a positive control

(e.g., 5% SDS) to the surface of the RhE tissues.

Incubation: Incubate the tissues for a defined period (e.g., 60 minutes).

Post-Exposure: Rinse the tissues to remove the test substance and incubate for a further 24-

42 hours.

Viability Assessment: Determine tissue viability using the MTT assay.
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Data Analysis: Calculate the percentage of viable cells compared to the negative control. A

reduction in viability below 50% is typically considered indicative of irritation potential.

Protocol for Viscosity Measurement of a Cream
Formulation
Methodology:

Sample Preparation: Prepare a cream formulation with and without Heneicosanyl
Lignocerate. Allow the samples to equilibrate to a controlled temperature (25°C) for 24

hours.

Instrumentation: Use a rotational viscometer with a suitable spindle (e.g., T-bar spindle for

high viscosity creams).

Measurement:

Lower the spindle into the center of the sample to the immersion mark.

Allow the spindle to rotate at a constant speed (e.g., 10 rpm) for a set period (e.g., 60

seconds) to achieve a stable reading.

Record the viscosity in centipoise (cP).

Data Analysis: Compare the viscosity of the formulation with and without Heneicosanyl
Lignocerate.

Safety and Regulatory Considerations
Based on the safety profiles of similar long-chain fatty alcohols, fatty acids, and their esters,

Heneicosanyl Lignocerate is expected to have a low order of toxicity and be non-irritating and

non-sensitizing to the skin. However, as with any new cosmetic ingredient, a full safety

assessment would be required, including:

In-vitro skin irritation and sensitization studies.

Genotoxicity and phototoxicity testing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15548288?utm_src=pdf-body
https://www.benchchem.com/product/b15548288?utm_src=pdf-body
https://www.benchchem.com/product/b15548288?utm_src=pdf-body
https://www.benchchem.com/product/b15548288?utm_src=pdf-body
https://www.benchchem.com/product/b15548288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Human Repeat Insult Patch Test (HRIPT).

Conclusion
Heneicosanyl Lignocerate, as a hypothetical very long-chain ester, presents a promising

profile for use in cosmetic formulations as a multi-functional ingredient. Its inferred properties

as an emollient, occlusive agent, and viscosity modifier make it particularly suitable for products

targeting skin barrier repair and moisturization. The provided application notes and protocols

offer a framework for the evaluation and utilization of such an ingredient in the development of

innovative cosmetic products. Further experimental validation would be necessary to confirm

these hypothetical attributes.

To cite this document: BenchChem. [Application Notes and Protocols: Heneicosanyl
Lignocerate in Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548288#applications-of-heneicosanyl-lignocerate-
in-cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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